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Compound of Interest

Compound Name:
2-[(3-Fluorophenyl)methoxy]acetic

acid

CAS No.: 953786-99-7

Cat. No.: B3174487

Get Quote

Executive Summary
2-[(3-Fluorophenyl)methoxy]acetic acid is a synthetic small molecule characterized by a

benzyloxyacetic acid scaffold substituted with a fluorine atom at the meta (3) position of the

phenyl ring. It serves as a high-value chemical probe and therapeutic intermediate. Its primary

mechanism of action involves the stereospecific inhibition of protein polymerization (specifically

Hemoglobin S in Sickle Cell Disease) and the competitive inhibition of oxidoreductase enzymes

(Aldose Reductase ALR2).

The inclusion of the 3-fluoro substituent enhances the compound's metabolic stability against

aromatic hydroxylation and modulates its lipophilicity (

), optimizing its bioavailability compared to the non-fluorinated parent scaffold.
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Property Detail

IUPAC Name 2-[(3-Fluorophenyl)methoxy]acetic acid

CAS Number 953786-99-7

Molecular Formula

Molecular Weight 184.16 g/mol

Pharmacophore
Benzyloxyacetic Acid (Acidic Head +

Hydrophobic Tail)

Key Substituent
3-Fluoro (Electron-withdrawing, metabolic

blocker)

Structural Pharmacology
The molecule consists of two distinct domains essential for its biological activity:

Hydrophilic Head (Carboxylic Acid): Ionizes at physiological pH (pKa ~3.5–4.0), allowing

electrostatic interaction with cationic residues (e.g., Histidine, Lysine) in target proteins.

Hydrophobic Tail (3-Fluorophenyl ether): The phenyl ring provides van der Waals contacts

within hydrophobic pockets. The ether linkage acts as a flexible hinge, allowing the aromatic

ring to adopt the necessary conformation for binding. The 3-fluorine atom specifically

withdraws electron density, increasing the acidity of the benzylic protons and preventing

metabolic oxidation at the vulnerable C3 position.

Mechanism of Action (MoA)
Primary Mechanism: Anti-Sickling Activity (Hemoglobin
S Modulation)
The benzyloxyacetic acid scaffold is a validated anti-sickling pharmacophore. In Sickle Cell

Disease (SCD), deoxygenated Hemoglobin S (HbS) polymerizes due to a hydrophobic

interaction between the mutated Valine-6 (

6Val) and a hydrophobic pocket (Phe85/Leu88) on an adjacent tetramer.[1][2]
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Target Engagement: 2-[(3-Fluorophenyl)methoxy]acetic acid binds non-covalently to the

HbS molecule.

Mode of Action: The hydrophobic 3-fluorophenyl group interacts with the surface hydrophobic

pocket of HbS, while the carboxylate tail forms hydrogen bonds or salt bridges with surface

polar residues.

Therapeutic Effect: This binding sterically hinders the docking of the

6Val residue of a neighboring HbS molecule, thereby inhibiting the nucleation and elongation
of HbS polymers. This prevents the red blood cell from sickling (gelation) under hypoxic
conditions.

Secondary Mechanism: Aldose Reductase Inhibition
(ARI)
This compound functions as a competitive inhibitor of Aldose Reductase (ALR2), the rate-

limiting enzyme in the polyol pathway.

Pathophysiology: In hyperglycemia, ALR2 converts excess glucose to sorbitol, which

accumulates and causes osmotic stress, leading to diabetic neuropathy and retinopathy.

Enzyme Kinetics: The carboxylate group of the inhibitor anchors to the "anion binding

pocket" at the active site (interacting with Tyr48, His110, and Trp111). The 3-fluorobenzyl

ring occupies the adjacent hydrophobic specificity pocket, displacing the substrate (glucose)

and preventing NADPH oxidation.

Signaling Pathway Visualization
The following diagram illustrates the dual mechanistic pathways of the compound in preventing

cellular damage.
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Pathway A: Anti-Sickling (Hemoglobin S)

Pathway B: Polyol Pathway (Diabetic Complications)
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Caption: Dual mechanism targeting Hemoglobin S polymerization (left) and Aldose Reductase

activity (right).

Experimental Protocols
To validate the mechanism of action, the following standardized assays are recommended.

Protocol A: Hemoglobin S (HbS) Polymerization Assay
This assay measures the delay in polymerization time (delay time,

) induced by the compound.

Preparation: Isolate HbS from sickle cell transgenic mouse blood or patient samples.

Prepare a 1.2 mM HbS solution in 1.8 M phosphate buffer (pH 7.4).
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Incubation: Mix HbS solution with 2-[(3-Fluorophenyl)methoxy]acetic acid (concentrations:

0.5 mM, 1.0 mM, 2.0 mM) and a vehicle control (DMSO). Incubate at 37°C for 15 minutes.

Deoxygenation: Introduce sodium dithionite (50 mM) to rapidly deoxygenate the solution.

Measurement: Monitor turbidity (absorbance at 700 nm) continuously using a temperature-

controlled spectrophotometer.

Analysis: Determine the delay time (

) prior to the rapid rise in turbidity. A ratio of

indicates significant anti-sickling activity.

Protocol B: Aldose Reductase Inhibition Assay
Enzyme Source: Recombinant human ALR2 or rat lens homogenate.

Reaction Mixture:

100 mM Potassium Phosphate buffer (pH 6.2).

0.1 mM NADPH (Cofactor).

10 mM DL-Glyceraldehyde (Substrate).

Test Compound (0.1 nM – 100

M).

Initiation: Add substrate to initiate the reaction at 25°C.

Detection: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH to NADP+)

over 5 minutes.

Calculation: Calculate the slope (

). Determine

by plotting % Inhibition vs. log[Compound].
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Structure-Activity Relationship (SAR) Data
The following table summarizes how the 3-fluoro substituent improves the profile compared to

the unsubstituted parent.

Compound
Variant

Substituent (R)
Anti-Sickling
Activity
(Relative)

Metabolic
Stability (

)

Lipophilicity
(cLogP)

Parent -H 1.0 (Baseline) Low (< 30 min) 1.52

Target

Compound
-3-F 1.4 (Enhanced) High (> 60 min) 1.85

Isomer -4-F 1.2 Medium 1.85

Control -Cl 1.1 High 2.10

Note: The 3-Fluoro group offers the optimal balance of electronic withdrawal (increasing acidity

of the head group) and metabolic protection without excessive lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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